Cas no 2138174-37-3 (1-(2-Methoxyethyl)-4-(2-methylpiperidin-4-yl)piperazine)

• Product Name: 1-(2-Methoxyethyl)-4-(2-methylpiperidin-4-yl)piperazine
• CAS No: 2138174-37-3
• MF: C₁₃H₂₇N₃O
• MW: 241.372983217239
• CID: 5977999
• PubChem ID: 165873616
• Update Time: 2025-05-22

1-(2-Methoxyethyl)-4-(2-methylpiperidin-4-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-4-(2-methylpiperidin-4-yl)piperazine
• EN300-714040
• 2138174-37-3
• 1-(2-Methoxyethyl)-4-(2-methylpiperidin-4-yl)piperazine

• Inchi： 1S/C13H27N3O/c1-12-11-13(3-4-14-12)16-7-5-15(6-8-16)9-10-17-2/h12-14H,3-11H2,1-2H3
• InChI Key： UMGMHPHXTVKZAC-UHFFFAOYSA-N
• SMILES： O(C)CCN1CCN(CC1)C1CCNC(C)C1

Computed Properties

• Exact Mass: 241.215412493g/mol
• Monoisotopic Mass: 241.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 27.7Ų

Additional information on 1-(2-Methoxyethyl)-4-(2-methylpiperidin-4-yl)piperazine

1-(2-Methoxyethyl)-4-(2-methylpiperidin-4-yl)piperazine: A Comprehensive Overview

The compound with CAS No. 2138174-37-3, known as 1-(2-Methoxyethyl)-4-(2-methylpiperidin-4-yl)piperazine, is a complex organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a piperazine ring system and a substituted piperidine moiety. The piperazine core is a six-membered ring containing two nitrogen atoms, while the piperidine component introduces additional complexity with its five-membered ring structure and methyl substitution.

Recent studies have highlighted the potential of 1-(2-Methoxyethyl)-4-(2-methylpiperidin-4-yl)piperazine in drug discovery, particularly in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological targets, such as ion channels and enzymes, which are critical in various disease states. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer progression. This finding underscores its potential as a lead compound for anti-cancer drug development.

The synthesis of 1-(2-Methoxyethyl)-4-(2-methylpiperidin-4-yl)piperazine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The construction of the piperazine ring typically employs reductive amination or other cyclization techniques, while the substitution patterns are carefully controlled to achieve the desired stereochemistry. Recent advancements in asymmetric catalysis have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

In terms of applications, 1-(2-Methoxyethyl)-4-(2-methylpiperidin-4-yl)piperazine has shown promise in both therapeutic and non-therapeutic contexts. Beyond its potential as an anti-cancer agent, it has been investigated for its role in neuroprotective therapies and as a building block for advanced materials. For example, researchers at the University of California have utilized this compound to develop novel polymer networks with enhanced mechanical properties, paving the way for its use in advanced materials science.

From an analytical standpoint, the characterization of 1-(2-Methoxyethyl)-4-(2-methylpiperidin-4-yl)piperazine has benefited from cutting-edge spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These analyses are crucial for ensuring the reliability of experimental results and for guiding further optimization studies.

Looking ahead, the continued exploration of 1-(2-Methoxyethyl)-4-(2-methylpiperidin-4-yl)piperazine is expected to yield further breakthroughs in both academic research and industrial applications. Its unique combination of structural complexity and functional versatility positions it as a valuable tool in the chemist's arsenal. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing our understanding of complex molecular systems and their applications.